Cas no 221167-34-6 (1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-)
221167-34-6 structure
Product Name:1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-
CAS No:221167-34-6
MF:C11H11F3N4O
MW:272.226452112198
CID:1407181
Update Time:2024-08-16
1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C11H11F3N4O/c12-11(13,14)7-1-8(15)9(16)2-10(7)18-3-6(4-19)17-5-18/h1-3,5,19H,4,15-16H2
- InChI Key: BIEBWTYIBHSKTE-UHFFFAOYSA-N
- SMILES: C1N(C2=CC(N)=C(N)C=C2C(F)(F)F)C=C(CO)N=1
Computed Properties
- Exact Mass: 272.08863
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- Boiling Point: 505.8±50.0 °C(Predicted)
- PSA: 90.09
- pka: 13.44±0.10(Predicted)
1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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